Cas no 129423-27-4 (2-methyl-5-nitrofuran-3-carboxylic acid)

• Product Name: 2-methyl-5-nitrofuran-3-carboxylic acid
• CAS No: 129423-27-4
• MF: C₆H₅NO₅
• MW: 171.107601881027
• CID: 3061930
• PubChem ID: 298436
• Update Time: 2025-04-21

2-methyl-5-nitrofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-nitrofuran-3-carboxylic acid
• AKOS024338492
• EN300-213595
• NSC-170569
• Z1255372692
• EFA42327
• CS-0239474
• 129423-27-4
• 2-methyl-5-nitro-3-furancarboxylic acid
• NSC170569
• 2-methyl-5-nitrofuran-3-carboxylicacid
• CHEMBL1173650

• Inchi： 1S/C6H5NO5/c1-3-4(6(8)9)2-5(12-3)7(10)11/h2H,1H3,(H,8,9)
• InChI Key： NXPDJCKSBLMJII-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.01677226g/mol
• Monoisotopic Mass: 171.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.3Ų

2-methyl-5-nitrofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans